1-(benzylsulfonyl)-N,N-diethylpiperidine-4-carboxamide

• Molecular Formula: C17H26N2O3S
• Molecular Weight: 338.5 g/mol
• IUPAC Name: 1-benzylsulfonyl-N,N-diethylpiperidine-4-carboxamide
• InChI: InChI=1S/C17H26N2O3S/c1-3-18(4-2)17(20)16-10-12-19(13-11-16)23(21,22)14-15-8-6-5-7-9-15/h5-9,16H,3-4,10-14H2,1-2H3
• InChI Key: STDQYQIMIXUXAN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1CCN(CC1)S(=O)(=O)CC2=CC=CC=C2

Description

N,N-DIETHYL-1-PHENYLMETHANESULFONYLPIPERIDINE-4-CARBOXAMIDE is a synthetic organic compound with the molecular formula C17H26N2O3S and a molecular weight of 338.47

Preparation Methods

The synthesis of N,N-DIETHYL-1-PHENYLMETHANESULFONYLPIPERIDINE-4-CARBOXAMIDE involves several steps, starting with the preparation of the piperidine ring and subsequent functionalization. The synthetic route typically includes:

Formation of the Piperidine Ring: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the Phenylmethanesulfonyl Group: This step involves the sulfonylation of the piperidine ring using reagents such as phenylmethanesulfonyl chloride under basic conditions.

Attachment of the Carboxamide Group: The final step involves the amidation reaction, where the carboxamide group is introduced using reagents like diethylamine and appropriate coupling agents.

Industrial production methods may involve optimization of these steps to ensure high yield and purity of the final product.

Chemical Reactions Analysis

N,N-DIETHYL-1-PHENYLMETHANESULFONYLPIPERIDINE-4-CARBOXAMIDE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of secondary amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where the phenylmethanesulfonyl group can be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include strong acids or bases, organic solvents, and specific catalysts. The major products formed depend on the type of reaction and the reagents used.

Scientific Research Applications

N,N-DIETHYL-1-PHENYLMETHANESULFONYLPIPERIDINE-4-CARBOXAMIDE has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of complex molecules and as a building block for other compounds.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and its interactions with biological macromolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate for various diseases.

Industry: The compound is used in the development of new materials and as an intermediate in the synthesis of other industrial chemicals.

Mechanism of Action

The mechanism of action of N,N-DIETHYL-1-PHENYLMETHANESULFONYLPIPERIDINE-4-CARBOXAMIDE involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, modulating their activity, and influencing downstream signaling pathways. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

N,N-DIETHYL-1-PHENYLMETHANESULFONYLPIPERIDINE-4-CARBOXAMIDE can be compared with other similar compounds, such as:

• N-phenyl-1-(phenylsulfonamido)cyclopropane-1-carboxamide
• (4-nitrophenyl)sulfonyltryptophan

These compounds share structural similarities, such as the presence of sulfonamide groups, but differ in their specific functional groups and overall molecular structure. The uniqueness of N,N-DIETHYL-1-PHENYLMETHANESULFONYLPIPERIDINE-4-CARBOXAMIDE lies in its specific combination of functional groups, which may confer distinct chemical and biological properties.